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Compound of Interest

Compound Name: AF 430 maleimide

Cat. No.: B15138073 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility characteristics of AF 430
maleimide in commonly used laboratory solvents, Dimethyl Sulfoxide (DMSO) and water.

Designed for researchers, scientists, and professionals in drug development, this document

outlines key quantitative data, detailed experimental protocols for its use in bioconjugation, and

a visual representation of a typical experimental workflow.

Core Topic: AF 430 Maleimide Solubility
AF 430 maleimide is a hydrophilic fluorescent dye of a coumarin nature, frequently utilized in

applications such as flow cytometry.[1][2] Its maleimide functional group allows for the specific

labeling of biomolecules containing thiol groups, such as cysteine residues in proteins.[1][3] An

understanding of its solubility is critical for the preparation of stock solutions and the successful

execution of labeling reactions.

Quantitative Solubility Data
While broadly described as soluble in both water and polar organic solvents, precise

quantitative solubility limits are not extensively published in standard literature.[1][2] However,

established laboratory protocols provide a functional and reproducible concentration for stock

solutions in DMSO.
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Solvent Reported Solubility
Practical Concentration for
Stock Solutions

DMSO Soluble[1][2] 10 mM[4][5][6]

Water Soluble[1][2], Hydrophilic[1]
Sufficient for aqueous reaction

buffers

It is best practice to prepare a concentrated stock solution in anhydrous DMSO, which can then

be added in small volumes to the aqueous reaction buffer containing the protein to be labeled.

Experimental Protocols
The following are detailed methodologies for the preparation of AF 430 maleimide solutions

and its conjugation to proteins.

Preparation of a 10 mM AF 430 Maleimide Stock Solution
in DMSO
This protocol is standard for preparing a stock solution for subsequent use in labeling

reactions.

Materials:

AF 430 maleimide

Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

Allow the vial containing the AF 430 maleimide powder to equilibrate to room temperature

before opening to prevent moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a final concentration

of 10 mM.

Mix thoroughly by vortexing or pipetting until the dye is completely dissolved.
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This stock solution should be used promptly. For storage, it can be kept at -20°C for up to

four weeks, protected from light and moisture. Avoid repeated freeze-thaw cycles.[4]

General Protocol for Protein Labeling with AF 430
Maleimide
This protocol outlines the steps for conjugating AF 430 maleimide to a protein containing free

thiol groups.

Materials:

Protein to be labeled (at a concentration of 2-10 mg/mL)

Reaction Buffer (e.g., 100 mM MES, PBS, Tris, or HEPES buffer, pH 7.0-7.5, degassed)[3][7]

10 mM AF 430 maleimide stock solution in DMSO

(Optional) TCEP (tris(2-carboxyethyl)phosphine) for reduction of disulfide bonds

Purification column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Dissolve the protein in the degassed reaction buffer. If the protein does

not have free cysteines, disulfide bonds can be reduced by adding a 10-fold molar excess of

TCEP and incubating for approximately 30 minutes at room temperature.[5]

Reaction Setup: While gently stirring or vortexing the protein solution, add the 10 mM AF
430 maleimide stock solution. A common starting point is a 10:1 to 20:1 molar ratio of dye to

protein.[4][5]

Incubation: Allow the reaction to proceed for 2 hours at room temperature or overnight at

4°C, protected from light.

Purification: Separate the labeled protein from unreacted dye using a size-exclusion

chromatography column (e.g., Sephadex G-25).[4]
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Determination of Degree of Labeling (DOL): The efficiency of the labeling reaction can be

determined by measuring the absorbance of the purified conjugate at 280 nm (for the

protein) and at the maximum absorbance of the dye (approximately 430 nm for AF 430).

Visualization of Experimental Workflow
The following diagram illustrates the key stages of a typical protein labeling experiment using

AF 430 maleimide.
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Caption: Workflow for Protein Labeling with AF 430 Maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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